Cas no 634591-75-6 (3,3-bis(2-ethylhexyloxymethyl)-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine)

• Product Name: 3,3-bis(2-ethylhexyloxymethyl)-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine
• CAS No: 634591-75-6
• MF: C₂₅H₄₄O₄S
• MW: 440.679467201233
• CID: 426326
• PubChem ID: 86007176
• Update Time: 2025-04-19

3,3-bis(2-ethylhexyloxymethyl)-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine Chemical and Physical Properties

Names and Identifiers

• 2H-Thieno[3,4-b][1,4]dioxepin,3,3-bis[[(2-ethylhexyl)oxy]methyl]-3,4-dihydro-
• 3,3-bis(2-ethylhexyloxymethyl)-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine
• 3,3-Bis(((2-ethylhexyl)oxy)methyl)-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine
• 2H-Thieno[3,4-b][1,4]dioxepin, 3,3-bis[[(2-ethylhexyl)oxy]methyl]-3,4-dihydro-
• 3,3-bis[[(2-ethylhexyl)oxy]methyl]-3,4-dihydro-2h-thieno-[3,4-b][1,4]dioxepin
• SCHEMBL16323241
• 3,3-Bis-(2-ethyl-hexyloxymethyl)-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine
• 634591-75-6
• 3,3-bis({[(2-ethylhexyl)oxy]methyl})-2H,4H-thieno[3,4-b][1,4]dioxepine
• 3,3-Bis[[(2-ethylhexyl)oxy]methyl]-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepin
• G70573

• Inchi： 1S/C25H44O4S/c1-5-9-11-21(7-3)13-26-17-25(18-27-14-22(8-4)12-10-6-2)19-28-23-15-30-16-24(23)29-20-25/h15-16,21-22H,5-14,17-20H2,1-4H3
• InChI Key： YYKZOERQHDYCMV-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1)OCC(CO2)(COCC(CC)CCCC)COCC(CC)CCCC

Computed Properties

• Exact Mass: 440.29622
• Monoisotopic Mass: 440.29603105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 16
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 36.92